Cas no 1785043-55-1 ([1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanesulfonyl chloride)

• Product Name: [1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanesulfonyl chloride
• CAS No: 1785043-55-1
• MF: C₇H₁₂ClN₃O₂S
• MW: 237.707078933716
• CID: 5695093
• PubChem ID: 84798919
• Update Time: 2023-10-14

[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1785043-55-1
• [1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanesulfonyl chloride
• [1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanesulfonylchloride
• EN300-1278182

• Inchi： 1S/C7H12ClN3O2S/c1-5(2)7-6(4-14(8,12)13)9-10-11(7)3/h5H,4H2,1-3H3
• InChI Key： BUTQXUNQBUGPHX-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C(C)C)N(C)N=N1)(=O)=O

Computed Properties

• Exact Mass: 237.0338755g/mol
• Monoisotopic Mass: 237.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.2Ų